Cas no 66056-61-9 (2,4-Pyrrolidinedione, 3-(1-hydroxyethylidene)-, (Z)-)

• Product Name: 2,4-Pyrrolidinedione, 3-(1-hydroxyethylidene)-, (Z)-
• CAS No: 66056-61-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 396914
• PubChem ID: 54678601
• Update Time: 2025-04-19

2,4-Pyrrolidinedione, 3-(1-hydroxyethylidene)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione, 3-(1-hydroxyethylidene)-, (Z)-
• 2,4-Pyrrolidinedione, 3-(1-hydroxyethylidene)-, (3Z)- (9CI)
• 4-acetyl-5-hydroxy-1,2-dihydro-3h-pyrrol-3-one
• 66056-60-8
• 159770-37-3
• alpha-Acetyl-beta-hydroxy-delta(sup alpha,beta)-butyrolactam [German]
• BRN 0120803
• alpha-Acetyl-beta-hydroxy-delta(sup alpha,beta)-butyrolactam
• 3-Acetyltetramic acid
• 3-Acetyl-4-hydroxy-3-pyrrolin-2-one
• 2H-Pyrrol-2-one, 3-acetyl-1,5-dihydro-4-hydroxy-
• 3-Acetyl-1,5-dihydro-4-hydroxy-2H-pyrrol-2-one
• AKOS006349278
• 3-(1-Hydroxyethylidene)pyrrolidine-2,4-dione
• 3-Acetyl-4-hydroxy-1,5-dihydro-2H-pyrrol-2-one
• (Z)-3-(1-Hydroxyethylidene)pyrrolidine-2,4-dione
• 4-acetyl-3-hydroxy-1,2-dihydropyrrol-5-one
• 2113-93-1
• (E)-3-(1-Hydroxyethylidene)pyrrolidine-2,4-dione
• 66056-61-9
• 66056-62-0
• Z1198157718
• SCHEMBL10007032
• DTXSID60175364
• 3-Pyrrolin-2-one, 3-acetyl-4-hydroxy-
• 4-21-00-05715 (Beilstein Handbook Reference)

• Inchi： 1S/C6H7NO3/c1-3(8)5-4(9)2-7-6(5)10/h9H,2H2,1H3,(H,7,10)
• InChI Key： PHWJWQHPYLBZPF-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(NC1)=O

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4